Cas no 2097978-94-2 (3-(3-Fluoroazetidin-3-yl)propanenitrile hydrochloride)

• Product Name: 3-(3-Fluoroazetidin-3-yl)propanenitrile hydrochloride
• CAS No: 2097978-94-2
• MF: C₆H₁₀ClFN₂
• MW: 164.608403682709
• CID: 5726803
• PubChem ID: 122239781
• Update Time: 2023-10-27

3-(3-Fluoroazetidin-3-yl)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2147-5785
• AKOS040812955
• 2097978-94-2
• 3-(3-fluoroazetidin-3-yl)propanenitrile;hydrochloride
• 3-(3-fluoroazetidin-3-yl)propanenitrile hydrochloride
• 3-Azetidinepropanenitrile, 3-fluoro-, hydrochloride (1:1)
• 3-(3-Fluoroazetidin-3-yl)propanenitrile hydrochloride

• Inchi： 1S/C6H9FN2.ClH/c7-6(2-1-3-8)4-9-5-6;/h9H,1-2,4-5H2;1H
• InChI Key： TUGQTGDQXYQUHH-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC#N)CNC1

Computed Properties

• Exact Mass: 164.0516542g/mol
• Monoisotopic Mass: 164.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų